Methanesulfonamide,N-(5-amino-2,4-dimethylphenyl)-1,1,1-trifluoro-

• IUPAC Name: N-(5-amino-2,4-dimethylphenyl)-1,1,1-trifluoromethanesulfonamide
• InChI: InChI=1S/C9H11F3N2O2S/c1-5-3-6(2)8(4-7(5)13)14-17(15,16)9(10,11)12/h3-4,14H,13H2,1-2H3
• InChI Key: MVVQDQQIFUIPRT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1N)NS(=O)(=O)C(F)(F)F)C
• Molecular Formula: C9H11F3N2O2S
• Molecular Weight: 268.26 g/mol
• CAS No.: 53823-46-4

Description

Methanesulfonamide,N-(5-amino-2,4-dimethylphenyl)-1,1,1-trifluoro- is a useful research compound. Its molecular formula is C9H11F3N2O2S and its molecular weight is 268.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Conformations

• Trifluoro-N-(3-formylcyclohept-2-en-1-yl)methanesulfonamide : This compound forms cyclic dimers in inert solvents and chain associates via hydrogen bonding in crystals. It undergoes protonation only with very strong acids, indicating specific chemical reactivity and potential for tailored applications (Sterkhova, Moskalik, & Shainyan, 2014).

Crystallography and Hydrogen Bonding

• N-(2,3-Dichlorophenyl)methanesulfonamide and Related Compounds : Studies on these compounds reveal insights into bond parameters and hydrogen bonding, which are crucial for understanding their interactions in biological systems and potential for designing receptor-specific drugs (Gowda, Foro, & Fuess, 2007).

Chemical Reactivity and Substitution Reactions

• Vicarious Nucleophilic Substitutions : Trifluoro-N-[oxido(phenyl)(trifluoromethyl)-λ4-sulfanylidene]methanesulfonamide demonstrates the potential for vicarious nucleophilic substitution reactions, indicating a broad scope for chemical synthesis and modifications (Lemek, Groszek, & Cmoch, 2008).

Chemoselectivity in Synthesis

• N-Acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides : These compounds serve as N-acylation reagents with good chemoselectivity, illustrating their utility in selective synthetic pathways (Kondo, Sekimoto, Nakao, & Murakami, 2000).

Biological Activity

• Sulfur-containing Derivatives of β-Phenethylamine : Methanesulfonamides like N-trifluoroacetyl-1-(4-methanesulfonamidophenyl)-2-ethylamine have demonstrated biological activity, such as lowering blood pressure in hypertensive rats, showcasing their potential in pharmacology (Foye, Anderson, & Sane, 1971).

Photophysical Properties

• Fluorescent 2,5-Dibenzoxazolylphenols and Related Compounds : Compounds prepared from methanesulfonamidoterephthalic acids show promising excited state intramolecular proton-transfer fluorescence, relevant for applications in radiation detection (Kauffman & Bajwa, 1993).